Cas no 494772-96-2 (8-Oxa-3-azabicyclo[3.2.1]octane, 3-[(4-bromophenyl)methyl]-)

• Product Name: 8-Oxa-3-azabicyclo[3.2.1]octane, 3-[(4-bromophenyl)methyl]-
• CAS No: 494772-96-2
• MF: C₁₃H₁₆BrNO
• MW: 282.176242828369
• CID: 1522268
• Update Time: 2024-08-24

8-Oxa-3-azabicyclo[3.2.1]octane, 3-[(4-bromophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 8-Oxa-3-azabicyclo[3.2.1]octane, 3-[(4-bromophenyl)methyl]-

• Inchi： 1S/C13H16BrNO/c14-11-3-1-10(2-4-11)7-15-8-12-5-6-13(9-15)16-12/h1-4,12-13H,5-9H2
• InChI Key： NAEZPVKRCAUUMD-UHFFFAOYSA-N
• SMILES： C12OC(CC1)CN(CC1=CC=C(Br)C=C1)C2

Computed Properties

• Exact Mass: 281.04158

Experimental Properties

• Density: 1.414±0.06 g/cm3(Predicted)
• Boiling Point: 348.0±27.0 °C(Predicted)
• PSA: 12.47
• pka: 6.85±0.20(Predicted)